Cas no 61627-58-5 (N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide)
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide is a heterocyclic compound featuring a tetrahydrobenzo[b]thiophene core with a cyano group at the 3-position and a propionamide substituent on the nitrogen. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The compound's rigid bicyclic framework and functional groups make it a valuable intermediate for designing pharmacologically active molecules, such as kinase inhibitors or enzyme modulators. Its stability and synthetic accessibility further enhance its utility in organic synthesis. The presence of both electron-withdrawing (cyano) and amide functionalities allows for selective derivatization, enabling tailored modifications for specific research or industrial applications.
61627-58-5 structure
Product Name:N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide
CAS No:61627-58-5
MF:C12H14N2OS
MW:234.317361354828
CID:472229
PubChem ID:810647
Update Time:2025-10-21
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanamide
- N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide
- BAS 00888585
- Oprea1_726323
- Oprea1_734257
- HMS1676H02
- BDBM50365988
- STK947776
- AK167271
- ST50005659
- Z27369008
- N-(3-cy
- SR-01000359656
- CHEMBL1956428
- DTXSID70355635
- DS-9463
- CS-0009790
- SCHEMBL11369250
- 61627-58-5
- EN300-7373492
- SR-01000359656-1
- AKOS000563028
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)propanamide
- AH-034/08840045
- N10426
- DB-172631
-
- Inchi: 1S/C12H14N2OS/c1-2-11(15)14-12-9(7-13)8-5-3-4-6-10(8)16-12/h2-6H2,1H3,(H,14,15)
- InChI Key: CIQULTXYCPXNMG-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C2=C1CCCC2)NC(CC)=O
Computed Properties
- Exact Mass: 234.08282
- Monoisotopic Mass: 234.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1
- XLogP3: 3.1
Experimental Properties
- PSA: 52.89
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ986-200mg |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95+% | 200mg |
166.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ986-50mg |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95+% | 50mg |
72.0CNY | 2021-07-12 | |
| Chemenu | CM254054-1g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95% | 1g |
$327 | 2021-08-04 | |
| Chemenu | CM254054-5g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95% | 5g |
$916 | 2021-08-04 | |
| Chemenu | CM254054-1g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95% | 1g |
$53 | 2023-01-19 | |
| Chemenu | CM254054-5g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95% | 5g |
$916 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ986-100mg |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95+% | 100mg |
278CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ986-250mg |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95+% | 250mg |
580CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ986-1g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95+% | 1g |
1536CNY | 2021-05-08 | |
| Alichem | A169005900-1g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide |
61627-58-5 | 95% | 1g |
$367.50 | 2023-09-01 |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propionamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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